3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxybenzamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-3-fluoro-4-methoxybenzamide
• InChI: InChI=1S/C18H18FNO3/c1-22-17-7-6-13(9-16(17)19)18(21)20-10-15-8-12-4-2-3-5-14(12)11-23-15/h2-7,9,15H,8,10-11H2,1H3,(H,20,21)
• InChI Key: HPGGZECWTPGPBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2CC3=CC=CC=C3CO2)F
• Molecular Formula: C18H18FNO3
• Molecular Weight: 315.3 g/mol

Description

3-fluoro-N-(isochroman-3-ylmethyl)-4-methoxybenzamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in the field of medicine. This compound is a benzamide derivative that has shown promising results in various scientific research applications.

Scientific Research Applications

PET Imaging Development Research has explored the synthesis and evaluation of fluorine-containing benzamide analogs for positron emission tomography (PET) imaging of sigma-2 receptor status in solid tumors. These compounds have demonstrated high tumor uptake and acceptable tumor/normal tissue ratios in biodistribution studies, suggesting their potential as imaging agents for solid tumors (Tu et al., 2007).

Transformation Studies Studies using isomeric fluorophenols as phenol analogues have investigated the transformation of phenol to benzoate by an anaerobic consortium. The transformation led to the accumulation of fluorobenzoic acids, providing insights into the mechanism of phenol transformation in an anaerobic environment (Genthner et al., 1989).

Antibacterial Agent Synthesis Further research has focused on the synthesis and characterization of benzamide derivatives as potent inhibitors of the bacterial cell division protein FtsZ. These studies aim to develop antibacterial agents with improved pharmaceutical properties, showcasing the potential of benzamide analogues in antibiotic development (Haydon et al., 2010).

Mechanism of Action Investigation Investigations into the mechanism of action of benzamide derivatives have revealed that they can inhibit ADP-ribosyltransferase, affecting cell division in Bacillus subtilis. This research highlights the importance of understanding drug targets for developing effective therapeutic agents (Ohashi et al., 1999).

Corrosion Inhibition Benzamide derivatives have been evaluated as corrosion inhibitors for carbon steel in hydrochloric acid, demonstrating the versatility of these compounds beyond biomedical applications. The effectiveness of these inhibitors points to their potential in industrial applications to prevent metal corrosion (Fouda et al., 2020).